Cas no 5855-50-5 (2-phenylquinolin-3-ol)

2-phenylquinolin-3-ol structure
2-phenylquinolin-3-ol structure
Product Name:2-phenylquinolin-3-ol
CAS No:5855-50-5
MF:C15H11NO
MW:221.253943681717
CID:829415
PubChem ID:2786358
Update Time:2025-04-19

2-phenylquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 2-phenylquinolin-3-ol
    • 2-phenyl-3-quinolinol
    • 2-Phenyl-chinolin-3-ol
    • 2-phenyl-quinolin-3-ol
    • 3-Hydroxy-2-phenylchinolin
    • AC1MDADS
    • CHEMBL218759
    • CTK7J8810
    • Oprea1_162517
    • SureCN1326238
    • Inchi: 1S/C15H11NO/c17-14-10-12-8-4-5-9-13(12)16-15(14)11-6-2-1-3-7-11/h1-10,17H
    • InChI Key: RCZOGESGQUHUFE-UHFFFAOYSA-N
    • SMILES: OC1=CC2C=CC=CC=2N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 221.08413
  • Monoisotopic Mass: 221.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Density: 1.225
  • Boiling Point: 395.7°C at 760 mmHg
  • Flash Point: 193.1°C
  • Refractive Index: 1.685
  • PSA: 33.12
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